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Compound of Interest

Compound Name: (S)-2-Ethylmorpholine

Cat. No.: B1604341 Get Quote

The morpholine ring is a cornerstone in medicinal chemistry, recognized as a "privileged

scaffold" due to its favorable physicochemical properties, metabolic stability, and its presence in

numerous approved drugs.[1][2] This six-membered heterocycle, containing both an ether and

a secondary amine functional group, imparts improved aqueous solubility and pharmacokinetic

profiles to parent molecules.[3][4] When substituents are introduced, as in 2-Ethylmorpholine,

stereoisomerism becomes a critical consideration.

The two enantiomers of 2-Ethylmorpholine, (S) and (R), possess identical physical properties in

a non-chiral environment but can exhibit profoundly different biological activities, potencies, and

toxicities.[5] This is because biological systems, such as enzymes and receptors, are inherently

chiral. The U.S. Food and Drug Administration (FDA) and other global regulatory bodies

mandate the characterization of individual enantiomers in chiral drug candidates, making the

study of specific isomers like (S)-2-Ethylmorpholine essential for modern drug discovery.[5]

This guide focuses specifically on the (S)-enantiomer, detailing its core properties and the

methodologies required for its synthesis and characterization.

Core Physicochemical Properties
The foundational step in utilizing any chemical building block is a thorough understanding of its

physicochemical characteristics. The molecular weight of (S)-2-Ethylmorpholine, a key

determinant in reaction stoichiometry and formulation, is 115.17 g/mol .[6][7]

Below is a summary of its key identifiers and properties.
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Table 1: Physicochemical Data for (S)-2-Ethylmorpholine

Property Value Source(s)

Molecular Weight 115.17 g/mol [6][7]

Molecular Formula C₆H₁₃NO [6][7]

CAS Number 74572-14-8 [8]

Appearance Liquid (typically) [9]

Boiling Point ~161 - 163 °C [9]

Density ~0.92 g/cm³ [9]

Solubility in Water Miscible [9]

SMILES String CCC1CNCCO[C@H]1 [6]

InChI Key
RGNFMQJLAOONTP-

LURJTMIESA-N
[8]

Molecular Structure
The structure of (S)-2-Ethylmorpholine features a morpholine ring with an ethyl group at the

C2 position, creating a stereogenic center.

Caption: 2D representation of (S)-2-Ethylmorpholine.

Synthesis and Enantioselective Control
The synthesis of substituted morpholines can be achieved through various routes, often

starting from 1,2-amino alcohols.[10][11] A common challenge is controlling the stereochemistry

to produce a single enantiomer. The typical workflow involves either an asymmetric synthesis

that directly yields the desired enantiomer or the synthesis of a racemic mixture followed by

chiral resolution.
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1. Sample Preparation
Dissolve racemic or enriched sample

in mobile phase.

2. HPLC Injection
Inject precise volume onto

Chiral HPLC Column.

3. Enantiomeric Separation
(S) and (R) enantiomers interact

differently with the Chiral Stationary Phase.

4. Detection (UV/MS)
Eluted enantiomers are detected,

generating a chromatogram.

5. Data Analysis
Calculate retention times (tR)
and peak areas to determine
enantiomeric excess (% ee).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Morpholine as a privileged structure: A review on the medicinal chemistry and
pharmacological activity of morpholine containing bioactive molecules - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. jchemrev.com [jchemrev.com]

3. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC
[pmc.ncbi.nlm.nih.gov]

4. Morpholine - Wikipedia [en.wikipedia.org]

5. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]

6. 2-Ethylmorpholine | C6H13NO | CID 14933206 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 2-ETHYLMORPHOLINE | 52769-10-5 [m.chemicalbook.com]

8. (S)-2-Ethylmorpholine | CymitQuimica [cymitquimica.com]

9. (2S)-2-Ethylmorpholine Manufacturer & Supplier China | Properties, Uses, Safety Data,
Price [chemheterocycles.com]

10. Morpholine synthesis [organic-chemistry.org]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Introduction: The Significance of the Morpholine
Scaffold and Chirality]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604341#s-2-ethylmorpholine-molecular-weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1604341?utm_src=pdf-body-img
https://www.benchchem.com/product/b1604341?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://www.jchemrev.com/article_137447.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://en.wikipedia.org/wiki/Morpholine
https://medicine.hsc.wvu.edu/media/250467/chiraldrugseparation.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylmorpholine
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB91495051.htm
https://cymitquimica.com/products/10-F616232/74572-14-8/s-2-ethylmorpholine/
https://www.chemheterocycles.com/products/morpholine/2s-2-ethylmorpholine-cas-13416-69-2.html
https://www.chemheterocycles.com/products/morpholine/2s-2-ethylmorpholine-cas-13416-69-2.html
https://www.organic-chemistry.org/synthesis/heterocycles/morpholines.shtm
https://www.researchgate.net/publication/257862240_Morpholines_Synthesis_and_Biological_Activity
https://www.benchchem.com/product/b1604341#s-2-ethylmorpholine-molecular-weight
https://www.benchchem.com/product/b1604341#s-2-ethylmorpholine-molecular-weight
https://www.benchchem.com/product/b1604341#s-2-ethylmorpholine-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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